Cas no 2138133-06-7 (3-Furancarboxylic acid, 5-(cyclopropylmethyl)-2-(1-methylethyl)-)

• Product Name: 3-Furancarboxylic acid, 5-(cyclopropylmethyl)-2-(1-methylethyl)-
• CAS No: 2138133-06-7
• MF: C₁₂H₁₆O₃
• MW: 208.253643989563
• CID: 5259380
• Update Time: 2025-10-30

3-Furancarboxylic acid, 5-(cyclopropylmethyl)-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, 5-(cyclopropylmethyl)-2-(1-methylethyl)-

• Inchi： 1S/C12H16O3/c1-7(2)11-10(12(13)14)6-9(15-11)5-8-3-4-8/h6-8H,3-5H2,1-2H3,(H,13,14)
• InChI Key： PTPPNQXWRYMSPB-UHFFFAOYSA-N
• SMILES： O1C(CC2CC2)=CC(C(O)=O)=C1C(C)C

Additional information on 3-Furancarboxylic acid, 5-(cyclopropylmethyl)-2-(1-methylethyl)-

3-Furancarboxylic Acid, 5-(Cyclopropylmethyl)-2-(1-Methylethyl)-

The compound 3-Furancarboxylic Acid, 5-(Cyclopropylmethyl)-2-(1-Methylethyl)- (CAS No. 2138133-06-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of furan derivatives, which have been extensively studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a furan ring substituted with a carboxylic acid group at position 3, a cyclopropylmethyl group at position 5, and a 1-methylethyl group at position 2. These substituents contribute to its distinct chemical behavior and make it a valuable compound in synthetic chemistry.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 5-(Cyclopropylmethyl)-2-(1-Methylethyl)-3-Furancarboxylic Acid. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and enantioselective synthesis, to construct this complex molecule. The incorporation of the cyclopropylmethyl group introduces strain into the molecule, which can enhance reactivity in certain transformations. Meanwhile, the 1-methylethyl group provides steric bulk, which can influence the molecule's solubility and stability.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery. The furan ring is known to exhibit significant biological activity, and the presence of the carboxylic acid group allows for further functionalization to design bioactive molecules. Recent studies have explored its potential as a precursor for developing anti-inflammatory agents and antioxidants. For instance, researchers have demonstrated that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, making them potential candidates for treating conditions such as arthritis.

In addition to its pharmaceutical applications, 5-(Cyclopropylmethyl)-2-(1-Methylethyl)-3-Furancarboxylic Acid has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconducting polymers and light-emitting diodes (LEDs). Recent research has focused on incorporating this compound into conjugated systems to enhance their electronic performance. The cyclopropylmethyl group's strain energy has been found to improve charge transport properties in these materials.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Key steps include the formation of the furan ring through cyclization reactions and the subsequent installation of substituents at specific positions. Researchers have optimized these steps using modern catalytic techniques and green chemistry principles to minimize environmental impact. For example, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

From a structural standpoint, 5-(Cyclopropylmethyl)-2-(1-Methylethyl)-3-Furancarboxylic Acid exhibits interesting stereochemical properties due to the presence of chiral centers introduced by the substituents. This has led to investigations into its enantiomeric purity and its role in asymmetric synthesis. Recent studies have highlighted its utility as a chiral building block for constructing complex natural product analogs.

In terms of stability and reactivity, this compound demonstrates remarkable thermal stability under mild conditions, making it suitable for various industrial applications. However, its reactivity can be modulated by altering substituents or reaction conditions. For instance, the carboxylic acid group can be converted into esters or amides to tailor the molecule's properties for specific uses.

The integration of computational chemistry tools has greatly enhanced our understanding of 5-(Cyclopropylmethyl)-2-(1-Methylethyl)-3-Furancarboxylic Acid's behavior at the molecular level. Density functional theory (DFT) calculations have provided insights into its electronic structure and reactivity patterns. These computational studies complement experimental findings and guide further research into optimizing its applications.

Looking ahead, 5-(Cyclopropylmethyl)-2-(1-Methylethyl)-3-Furancarboxylic Acid holds immense potential for innovation across multiple disciplines. Its versatility as a building block in organic synthesis positions it as a valuable asset in both academic research and industrial development. As researchers continue to explore its properties and applications, this compound is likely to play an increasingly important role in advancing modern chemistry.